Cas no 1228568-48-6 ((S)-amino-(3-trifluoromethyl-phenyl)-acetic acid)

• Product Name: (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid
• CAS No: 1228568-48-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD00236328
• CID: 2184780
• PubChem ID: 1501953
• Update Time: 2025-06-11

(S)-amino-(3-trifluoromethyl-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid
• (2S)-2-amino-2-[3-(trifluoromethyl)phenyl]acetic acid
• (S)-2-AMINO-2-(3-(TRIFLUOROMETHYL)PHENYL)ACETICACID
• AKOS015926578
• 2-(3-Trifluoromethylphenyl)glycine
• DTXSID40363565
• AT34090
• MFCD00236328
• (S)-alpha-Amino-3-(trifluoromethyl)benzeneacetic acid
• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid (H-L-Phg(3-CF3)-OH)
• (S)-2-AMINO-2-(3-(TRIFLUOROMETHYL)PHENYL)ACETIC ACID
• 1228568-48-6
• CS-0334838
• 3-(Trifluoromethyl)-L-phenylglycine
• (S)-AMINO[3-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• DB-290287

• MDL： MFCD00236328
• Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m0/s1
• InChI Key： SRHNOGZIXICHOU-ZETCQYMHSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

(S)-amino-(3-trifluoromethyl-phenyl)-acetic acid Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid

Recent Advances in the Application of (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid (CAS: 1228568-48-6) in Chemical Biology and Pharmaceutical Research

The compound (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid (CAS: 1228568-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral amino acid derivative, characterized by the presence of a trifluoromethyl group on the phenyl ring, exhibits remarkable stability and bioactivity, making it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as a building block in peptide synthesis, enzyme inhibition, and as a precursor for novel bioactive molecules.

One of the key areas of research involving (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting proteases involved in inflammatory pathways. The trifluoromethyl group enhances the binding affinity and selectivity of the inhibitors, while the chiral center ensures high enantiomeric purity, which is critical for minimizing off-target effects. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting potential applications in treating autoimmune diseases.

Another notable advancement is the use of (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid in peptide-based therapeutics. Researchers have incorporated this compound into peptide sequences to improve their metabolic stability and membrane permeability. A recent Nature Communications article highlighted its role in the synthesis of cyclic peptides that exhibit enhanced resistance to proteolytic degradation. These peptides showed promising results in targeting protein-protein interactions, which are often challenging to modulate with small molecules. The study underscored the compound's versatility in addressing unmet medical needs, particularly in oncology and infectious diseases.

In addition to its therapeutic potential, (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid has also been investigated for its utility in chemical biology tools. For instance, a 2024 study in ACS Chemical Biology described its incorporation into fluorescent probes for real-time imaging of enzymatic activity in live cells. The trifluoromethyl group's electron-withdrawing properties were leveraged to fine-tune the probe's fluorescence properties, enabling high-resolution imaging with minimal background noise. This innovation opens new avenues for studying cellular processes and drug-target interactions in dynamic environments.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid derivatives. Recent efforts have focused on streamlining synthetic routes to improve yield and enantioselectivity. A 2023 Organic Process Research & Development paper detailed a novel catalytic asymmetric synthesis method that achieved >99% enantiomeric excess, addressing previous limitations in scalability. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, (S)-amino-(3-trifluoromethyl-phenyl)-acetic acid (CAS: 1228568-48-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug design to biochemical probes, with recent studies highlighting its potential to address complex therapeutic challenges. Continued research into its synthetic accessibility and mechanistic insights will further unlock its potential, paving the way for innovative solutions in medicine and biotechnology.